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Technical Support Center: Optimizing Artificial Lift
Systems
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for optimizing artificial lift systems in declining production wells. The content is designed

for professionals monitoring and managing well performance.

Troubleshooting Guides
This section provides specific troubleshooting steps for common problems encountered with

various artificial lift systems.

Sucker Rod Pumps (SRP) / Beam Pumping
Sucker rod pumps, also known as beam pumps, are a common artificial lift method, especially

for onshore wells with lower production rates. [1]However, they are susceptible to mechanical

issues over time.

Issue: Decreased Production Efficiency & Increased Power Consumption

Question: My sucker rod pump's production has declined, and it's using more power. What

are the likely causes and how do I fix it?
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Answer: This is often a sign of rod wear, fatigue, or downhole pump issues. [2]Fatigue is a

primary cause of rod failures, accounting for over 80% of such incidents. [3] Diagnostic

Procedure:

Surface Analysis:

Visually inspect the polished rod for wear or damage. [2] * Use a dynamometer to obtain

surface and downhole pump cards. This helps diagnose issues with rod loading, pump

fillage, and friction. [4] * Review trends from a Pump Off Controller (POC), if available,

for changes in rod loading and fluid load. [5] 2. Downhole Analysis:

Conduct an acoustic fluid level test to determine if the pump is submerged and if there

is sufficient fluid to pump. [4][5]A declining reservoir pressure can lead to "fluid pound,"

which increases the load on the rods. [6] * Analyze the downhole pump card for signs of

gas interference, worn valves, or tubing leaks. [4] 3. Troubleshooting Steps:

For Rod Wear/Fatigue: Implement a regular inspection and maintenance schedule.

[2]Ensure proper well alignment to prevent rods from contacting the tubing. [3]In

corrosive environments, consider using fiberglass or coated rods. [3] * For Gas

Interference/Fluid Pound: Lowering the rods to "tap" the bottom may dislodge gas. [5]If

the pump is gas-locked, stopping the jack at the top of the stroke overnight can allow

fluid to re-enter the barrel. [5]Optimizing pumping parameters can also minimize fluid

pound. [6] * For Worn Pump Components: If analysis indicates worn plungers or valves,

a workover is required to replace the downhole pump. Sand production can cause

abrasive wear on the plunger, a condition known as "sand cutting". [6]Using a top hold-

down pump or sand screens can mitigate this. [6]

Electric Submersible Pumps (ESP)
ESPs are high-volume artificial lift systems but can be sensitive to operational conditions like

gas, solids, and temperature. [7][8]Failures often require costly interventions. [9][10] Issue:

Sudden ESP Shutdown or Erratic Performance

Question: My ESP has shut down unexpectedly, or its amperage and temperature readings

are fluctuating wildly. What should I investigate?
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Answer: These symptoms point to potential electrical failures, motor problems, or gas

interference. Electrical failures are the most common cause of ESP failures, followed by

motor issues and gas locking. [11] Diagnostic Procedure:

Real-Time Data Analysis:

Monitor surface and downhole sensor data for parameters like pressure, temperature,

vibration, and electric current. [9] * Analyze ammeter charts for signatures that indicate

specific problems. For example, cyclical changes in motor load can indicate gas

interference. [8] 2. Identify the Failure Mode:

Electrical Issues: Check for under-voltage, voltage imbalance, or power failures from the

surface supply. [11]These can cause the motor to overheat. [11] * Motor

Overload/Overheating: This occurs when the motor draws excessive current. [11]It can

be caused by high fluid viscosity, restricted pump intake, or operating outside the

pump's design range.

Gas Interference/Gas Lock: High volumes of free gas entering the pump reduce its

efficiency and can lead to a "gas lock" where the pump stops moving fluid altogether.

[8]This degrades pump performance and can shorten the equipment's life. [8] 3.

Troubleshooting Steps:

For Electrical Faults: Verify surface power supply and connections are stable. Ensure

proper voltage is being supplied to the unit. [12] * For Gas Handling: If gas is the issue,

consider installing or optimizing a gas separator or a multi-vane pump. [13]In some

cases, adjusting the pump setting depth can also help.

For Solids and Scale: To prevent pump plugging, use scale inhibitors, sand screens,

and paraffin solvents. [13]

Gas Lift
Gas lift systems inject high-pressure gas into the tubing to reduce fluid density and lift liquids to

the surface. [14]Their efficiency is highly dependent on the injection rate and system pressure.

Issue: Declining Production in a Gas Lift Well

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 13 Tech Support

https://www.lidsen.com/journals/jept/jept-04-04-036/jept.2204036.pdf
https://spebrazilfatc.com.br/wp-content/uploads/2024/12/083-Failure-analysis-and-diagnosis-in-electrical-submersible-pumping-systems.pdf
https://www.mdpi.com/1424-8220/23/1/279
https://www.lidsen.com/journals/jept/jept-04-04-036/jept.2204036.pdf
https://www.lidsen.com/journals/jept/jept-04-04-036/jept.2204036.pdf
https://www.lidsen.com/journals/jept/jept-04-04-036/jept.2204036.pdf
https://www.mdpi.com/1424-8220/23/1/279
https://www.mdpi.com/1424-8220/23/1/279
https://www.ohiowea.org/docs/Submersible_Pump_Troubleshooting.pdf
https://ijisrt.com/assets/upload/files/IJISRT23NOV1545.pdf
https://ijisrt.com/assets/upload/files/IJISRT23NOV1545.pdf
https://inpressco.com/wp-content/uploads/2018/12/Paper171628-1634.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1179459?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Question: My gas lift well is producing less fluid, even though I'm injecting the same amount

of gas. What's the problem?

Answer: The issue could be related to an inefficient injection rate, downhole equipment

failure, or changes in well conditions. Optimizing the gas injection rate is crucial for

maximizing production. [15][16] Diagnostic Procedure:

Surface Data Review:

Check surface injection pressure, tubing pressure, and casing pressure. [17] * Ensure

all surface valves are fully open and there are no restrictions in the flowline or separator,

which can cause high back pressure. [18] 2. Performance Analysis:

Calculate the Well Performance Factor (Injection Gas Rate / Total Fluid Rate). A high

number indicates inefficiency. [18] * Generate a gas lift performance curve (lift curve) by

plotting the production rate against the gas injection rate. This helps identify the optimal

injection point. [15][16]Over-injecting gas can increase friction and decrease production.

[15][16] 3. Downhole Troubleshooting:

Gas Lift Valve Failure: Valves can leak or become stuck, leading to inefficient gas use.

[19] * Liquid Loading: If reservoir pressure has declined, the gas velocity may be

insufficient to lift liquids, causing them to accumulate in the wellbore. [19] *

Tubing/Packer Leaks: A leak in the tubing or packer can cause gas to be injected at a

shallow, ineffective point.

Troubleshooting Steps:

Optimize Injection Rate: Use nodal analysis and the lift curve to determine the optimal gas

injection rate for current well conditions. [16][20] * Check for Leaks: Perform pressure tests

to check the integrity of the tubing and packer.

Address Liquid Loading: If liquid loading is suspected, a change in the gas lift design or

intermittent gas lift may be necessary. [19]

Plunger Lift
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Plunger lift is an economical artificial lift method for wells with high gas-to-liquid ratios. [21][22]It

uses the well's own gas pressure to drive a plunger that pushes accumulated liquids to the

surface. [23] Issue: Plunger Failing to Surface or Erratic Cycle Times

Question: My plunger is arriving late, or not at all. What could be wrong?

Answer: This common issue can be caused by liquid loading, insufficient gas pressure, or

mechanical problems downhole. [24][25] Diagnostic Procedure:

Monitor Cycle Data: Track plunger fall and rise times, casing and tubing pressures, and

flow rates. Slow arrival times can indicate increasing liquid loading. [25] 2. Acoustic

Analysis: Use a portable monitoring system to track the plunger's position in the tubing in

real-time. This helps identify if the plunger is stuck, not reaching the bottom, or moving

slower than expected. [26][27] 3. Pressure Analysis: A decrease in the difference between

casing and tubing pressure can indicate that the well is becoming sub-optimally

performant. [25] Troubleshooting Steps:

Optimize Cycle Times: The goal is to use the shortest possible shut-in time that allows the

plunger to reach the bottom and build enough pressure for an effective lift. [27]Adjust

controller settings based on performance data.

Address Liquid Loading: If the well is overloaded with liquid, the available gas pressure

may not be enough to lift the full column. This may require longer shut-in times to build

more pressure or a different plunger type.

Check for Mechanical Obstructions: A stuck plunger may indicate a hole in the tubing,

paraffin/scale buildup, or a damaged bumper spring. [27]Regular inspection of the plunger

and lubricator is recommended. [25]

Quantitative Data Summary
Table 1: Artificial Lift System Selection Criteria
This table provides general screening criteria for selecting an artificial lift method based on well

conditions.
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Parameter
Sucker Rod
Pump (SRP)

Electric
Submersible
Pump (ESP)

Gas Lift Plunger Lift

Production Rate

(BPD)
10 - 1,500 200 - 60,000+ 100 - 30,000+ 1 - 400

Well Depth (ft)

Shallow to

Medium

(<10,000)

Medium to Deep Deep Any Depth

Gas/Liquid Ratio

(GLR)
Low Low to Medium High Very High

Solids Handling Fair to Good Poor to Fair Good Good

Corrosion/Scale
Fair (can use

special rods)

Poor to Fair

(special coatings

needed)

Good Good

Primary

Advantage

Low OPEX,

reliable [23]

High volume

capability

Handles

gas/solids well,

flexible [28]

Very low OPEX,

uses well's own

energy [21]

Primary

Limitation

Depth and

production rate

limited

High CAPEX,

sensitive to

gas/solids [13]

Requires source

of high-pressure

gas

Requires high

GLR

Data compiled from multiple sources for general
guidance. [1][13][21][23][28]
Visualizations (Logical Workflows)
General Troubleshooting Workflow for a Declining Well
This diagram outlines a systematic approach to diagnosing the root cause of declining

production in a well equipped with an artificial lift system.
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Production Decline Detected

Step 1: Gather Data
- Production History
- Surface Pressures

- Downhole Sensor Data

Step 2: Analyze System Performance
- Compare actual vs. expected output
- Nodal Analysis / Performance Curves

Step 3: Is the Problem with the
Artificial Lift System?

Investigate Reservoir Issues
- Inflow Problem (Skin Damage)

- Pressure Depletion

No

Step 4: Perform Specific Lift Diagnostics
- Dynamometer (SRP)

- Amperage/Temp Analysis (ESP)
- Pressure Surveys (Gas Lift)

Yes

Step 5: Identify Root Cause
- Equipment Failure

- Suboptimal Settings
- Changing Well Conditions

Step 6: Take Corrective Action
- Adjust Settings (e.g., pump speed)
- Chemical Treatment (scale/paraffin)

- Plan Workover/Intervention

Step 7: Monitor and Evaluate
- Track performance post-action

- Continue optimization

Well Performance Optimized

Click to download full resolution via product page

Caption: General diagnostic workflow for underperforming artificial lift wells.
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ESP Failure Diagnosis Logic
This diagram details the decision-making process for troubleshooting a failed Electric

Submersible Pump (ESP) based on real-time data.
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ESP Failure Alarm
(Shutdown or High Temp/Vibration)

Check Surface Power Supply
(VSD, Switchboard)

Is Surface Power OK?

Resolve Surface Electrical Issue
(e.g., reset VSD, check connections)

No

Analyze Downhole Sensor Data
(Intake Pressure, Motor Temp, Amps)

Yes

High Amperage Fluctuation &
Low Intake Pressure?

Diagnosis: Gas Interference / Gas Lock
Action: Adjust frequency or shut-in to clear

Yes

High Motor Temp &
Sustained High Amperage?

No

Diagnosis: Motor Overload / Pump Restriction
Action: Check for scale, high viscosity

Yes

Low Amperage &
Low Production?

No

Diagnosis: Pump Off / Underload
Action: Verify fluid level, check for pump wear

Yes

Root Cause Points to Downhole
Mechanical/Electrical Failure

Plan Well Intervention

No

Click to download full resolution via product page

Caption: Troubleshooting logic for common ESP failure modes.
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Frequently Asked Questions (FAQs)
Q1: When should I consider implementing artificial lift in a well?

Artificial lift is needed when the reservoir's natural pressure is no longer sufficient to lift

fluids to the surface at an economic rate. [23]This is common in mature or "brownfield"

oilfields where production has started to decline. [1]Key indicators include declining

production rates and falling bottom-hole pressure. [28]

Q2: How do I choose the right artificial lift system for a declining well?

The selection process involves screening various methods based on reservoir depth, fluid

characteristics (like Gas-to-Liquid Ratio), production rate expectations, and both capital

(CAPEX) and operating (OPEX) costs. [21][29]For example, sucker rod pumps are often

chosen for low-volume onshore wells, while ESPs are used for high production rates.

[1]Gas lift is suitable for wells with a high gas content, and plunger lifts are ideal for

marginal wells with very high gas-to-liquid ratios. [21]

Q3: What are the most common failure modes across all artificial lift systems?

Failures can be broadly categorized as mechanical, electrical, and operational.

[7]Common issues include mechanical wear and fatigue (especially in SRPs), electrical

failures in ESPs, blockages due to scale or paraffin, and problems caused by gas or solids

production. [3][7][13]Improper system design or selection for the given well conditions is a

frequent underlying cause of failure. [30]

Q4: How has the rise of unconventional (shale) wells impacted artificial lift strategies?

Unconventional wells present unique challenges due to their steep decline rates and long

horizontal laterals. [31]This means artificial lift may be needed within weeks of completion,

and multiple different lift systems might be used in the first year as production

characteristics change rapidly. [31]Issues like corrosion, paraffin, and sand production also

tend to appear much earlier in the well's life. [31]

Q5: What is the role of real-time monitoring and data analytics in optimizing artificial lift?
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Real-time monitoring of surface and downhole sensors allows for the early detection of

operational problems, preventing catastrophic failures. [9]Data analytics and machine

learning can be used to diagnose failures, predict the optimal gas lift injection rate without

well intervention, and improve the overall run life of the equipment. [13][20]This data-

driven approach helps shift from reactive maintenance to a proactive optimization strategy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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